Cas no 25380-80-7 (4-Chloro-1,2-benzisothiazol-3-amine)

• Product Name: 4-Chloro-1,2-benzisothiazol-3-amine
• CAS No: 25380-80-7
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 3921885
• PubChem ID: 21520838
• Update Time: 2025-04-24

4-Chloro-1,2-benzisothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, 4-chloro-
• SCHEMBL3820047
• 4-CHLORO-1,2-BENZOTHIAZOL-3-AMINE
• 4-chlorobenzo[d]isothiazol-3-amine
• 4-Chloro-1,2-benzisothiazol-3-amine
• 25380-80-7

• Inchi： 1S/C7H5ClN2S/c8-4-2-1-3-5-6(4)7(9)10-11-5/h1-3H,(H2,9,10)
• InChI Key： ADWGJRRSHRRTLE-UHFFFAOYSA-N
• SMILES： S1C2=C(C(Cl)=CC=C2)C(N)=N1

Computed Properties

• Exact Mass: 183.9861970Da
• Monoisotopic Mass: 183.9861970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-Chloro-1,2-benzisothiazol-3-amine

1,2-Benzisothiazol-3-amine, 4-chloro - A Comprehensive Overview

The compound 1,2-Benzisothiazol-3-amine, 4-chloro, identified by the CAS number 25380-80-7, is a significant chemical entity with diverse applications across various industries. This compound belongs to the class of benzisothiazoles, which are heterocyclic aromatic compounds known for their unique chemical properties and reactivity. The presence of the isothiazole ring, along with the chloro and amino groups, imparts distinctive electronic and structural characteristics to this molecule.

Recent studies have highlighted the potential of 1,2-Benzisothiazol-3-amine, 4-chloro in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The chloro group at the 4-position of the benzene ring enhances the compound's reactivity, making it a valuable intermediate in organic synthesis.

In addition to its pharmaceutical applications, 1,2-Benzisothiazol-3-amine, 4-chloro has found utility in agrochemicals. Its ability to act as a fungicide has been extensively studied, with recent findings suggesting its effectiveness against a wide range of plant pathogens. The compound's structure allows for selective inhibition of fungal enzymes without adversely affecting plant cells, making it a promising candidate for sustainable agriculture.

The synthesis of 1,2-Benzisothiazol-3-amine, 4-chloro involves a multi-step process that typically begins with the preparation of benzisothiazole derivatives. Recent advancements in catalytic methods have optimized this process, reducing production costs and improving yield. These improvements have made the compound more accessible for large-scale industrial applications.

The structural integrity of 1,2-Benzisothiazol-3-amine, 4-chloro is crucial for its functionality. The isothiazole ring provides aromatic stability, while the amino group introduces nucleophilic properties. This combination makes the compound highly reactive under specific conditions, enabling it to participate in various chemical transformations such as nucleophilic substitutions and condensation reactions.

In terms of environmental impact, studies have shown that 1,2-Benzisothiazol-3-amine, 4-chloro degrades relatively quickly under aerobic conditions when exposed to sunlight or microbial activity. This biodegradability reduces its persistence in the environment and minimizes potential ecological risks when used responsibly.

The demand for CAS No. 25380-80-7-based products has grown significantly due to its versatility across multiple sectors. Its role as an intermediate in drug discovery and agrochemical development underscores its importance in modern chemistry. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an even more critical role in advancing technological and scientific progress.